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Compound of Interest

Compound Name:
1-(2-methoxyethyl)-3-methyl-1H-

pyrazol-4-amine

CAS No.: 1296307-33-9

Cat. No.: B13155888

Get Quote

Executive Summary
This technical guide provides a rigorous analysis of 1-substituted-3-methyl-4-aminopyrazoles, a

privileged scaffold in medicinal chemistry. Distinguished by their amphoteric nature and

hydrogen-bonding capacity, these derivatives serve as critical pharmacophores in kinase

inhibitors (JAK, CDK, Aurora), COX-2 inhibitors, and antimicrobial agents. This document

details the structural rationale, validated synthetic protocols with a focus on regioselectivity, and

biological application strategies.[1][2]

Part 1: Structural Significance & SAR
The 4-aminopyrazole core is not merely a linker; it is a functional "hinge-binding" motif. In

kinase drug discovery, the N2 nitrogen and the C4-amino group often form a donor-acceptor

pair that mimics the adenine ring of ATP, allowing for high-affinity binding to the kinase hinge

region.
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The following diagram illustrates the functional roles of each position on the pyrazole ring.
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Caption: Functional dissection of the 4-aminopyrazole scaffold highlighting the pharmacophoric

contributions of each position.

Part 2: Synthetic Architectures & Regiocontrol
The synthesis of 1-substituted-3-methyl-4-aminopyrazoles is chemically non-trivial due to

annular tautomerism, which often leads to mixtures of 1,3- and 1,5-isomers. The protocol below

prioritizes regiochemical purity.

The "Gold Standard" Pathway: Nitration-Alkylation-
Reduction
Direct condensation of hydrazines with 1,3-diketones often yields inseparable regioisomers.

The preferred industrial and research route involves the nitration of 3-methylpyrazole followed

by controlled alkylation and reduction.
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Caption: Stepwise synthetic pathway emphasizing the critical regioselectivity checkpoint during

N-alkylation.

Part 3: Experimental Protocols
Protocol A: Synthesis of 1-Phenyl-3-methyl-4-
aminopyrazole
This protocol utilizes a Nitration-Alkylation-Reduction strategy to ensure high purity.

Step 1: Nitration of 3-Methylpyrazole
Objective: Introduce the nitrogen source at C4.

Reagents: 3-Methylpyrazole (10 g, 122 mmol), Conc. H₂SO₄ (30 mL), Fuming HNO₃ (10

mL).

Procedure: Dissolve 3-methylpyrazole in H₂SO₄ at 0°C. Dropwise add HNO₃ while

maintaining temperature <10°C (Exothermic!). Stir at RT for 2h, then heat to 60°C for 3h.

Workup: Pour onto crushed ice. Neutralize with Na₂CO₃ to pH 7. Filter the white precipitate.

Yield: ~85% of 3-methyl-4-nitropyrazole.

Step 2: Regioselective N-Arylation (Chan-Lam Coupling)
Objective: Install the N1-phenyl group selectively. Note: Direct alkylation with halides often

gives mixtures. Copper-catalyzed coupling is preferred for arylation.

Reagents: 3-methyl-4-nitropyrazole (1.0 eq), Phenylboronic acid (1.5 eq), Cu(OAc)₂ (1.0 eq),

Pyridine (2.0 eq).

Solvent: Dichloromethane (DCM), anhydrous.

Procedure: Stir the mixture at room temperature under air (balloon) for 24h.

Purification: Silica gel chromatography (Hexane/EtOAc).
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Differentiation: The 1-phenyl-3-methyl isomer (Target) typically elutes after the 1-phenyl-5-

methyl isomer due to steric shielding of the polar nitro group in the 5-methyl variant.

Validation: 1H NMR NOE (Nuclear Overhauser Effect) between N-Phenyl protons and C5-

H confirms the 1,3-substitution pattern.

Step 3: Reduction of Nitro Group
Objective: Unmask the primary amine.

Method: Hydrogenation (Cleanest workup).

Reagents: 10% Pd/C (10 wt%), H₂ gas (balloon or 1 atm).

Solvent: Methanol or Ethanol.

Procedure: Degas solvent, add catalyst, stir under H₂ for 4-6h. Filter through Celite to

remove Pd.

Stability Note: The free amine oxidizes slowly in air (turns brown). Store as the HCl salt by

treating with 1M HCl in ether.

Comparison of Reduction Methods
Method Reagents Pros Cons

Catalytic

Hydrogenation
H₂ / Pd-C

Clean workup, high

yield

Incompatible with

halogens

(dehalogenation risk)

Chemical Reduction SnCl₂ / HCl Tolerates halogens

Toxic tin waste,

tedious workup

(emulsions)

Iron Reduction Fe / NH₄Cl

Cheap, mild,

functional group

tolerant

Heterogeneous,

requires filtration of

iron sludge

B2nep2 B₂nep₂ / Bipyridine Metal-free, very mild
Expensive reagents,

atom uneconomical
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Part 4: Biological Applications & Derivatization
The 4-amino group is rarely the final endpoint; it is a nucleophilic handle used to construct urea

or amide linkers that extend into the "selectivity pocket" of kinases.

Key Derivatization Reactions
Urea Formation: Reaction with isocyanates (R-NCO) yields ureas (e.g., AT9283 analogs).

Conditions: DCM/THF, 0°C to RT.

Amide Coupling: Reaction with carboxylic acids using HATU/DIPEA.

Significance: Common in designing JAK inhibitors where the amide interacts with the

gatekeeper residue.

Case Study: Kinase Inhibition Profile
The 1-substituted-3-methyl-4-aminopyrazole scaffold is prominent in inhibitors of Janus

Kinases (JAKs) and Aurora Kinases.

Mechanism: The pyrazole N2 accepts a H-bond from the hinge region backbone (e.g., Leu

residue), while the C4-NH substituent donates a H-bond.

Selectivity: The C3-methyl group projects into the solvent-accessible region or a small

hydrophobic pocket, often clashing with larger gatekeeper residues in off-target kinases,

thereby enhancing selectivity.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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